Cas no 920158-93-6 (1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one)

• Product Name: 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one
• CAS No: 920158-93-6
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 5457945
• PubChem ID: 44015390
• Update Time: 2025-10-18

1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzyl)-4-thioxo-3,4,5,6,7,8-hexahydroquinazolin-2(1H)-one
• VU0505034-1
• F2882-0099
• AKOS024475206
• 1-[(4-methylphenyl)methyl]-4-sulfanylidene-5,6,7,8-tetrahydroquinazolin-2-one
• 920158-93-6
• 3,4,5,6,7,8-Hexahydro-1-[(4-methylphenyl)methyl]-4-thioxo-2(1H)-quinazolinone
• 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

• Inchi： 1S/C16H18N2OS/c1-11-6-8-12(9-7-11)10-18-14-5-3-2-4-13(14)15(20)17-16(18)19/h6-9H,2-5,10H2,1H3,(H,17,19,20)
• InChI Key： BHKLMSPPUOXLMU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2)C2=C(CCCC2)C(=S)NC1=O

Computed Properties

• Exact Mass: 286.11398438g/mol
• Monoisotopic Mass: 286.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

Recent Advances in the Study of 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS: 920158-93-6)

The compound 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS: 920158-93-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its quinazolinone core and sulfanylidene moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential in drug development.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 920158-93-6 exhibits high affinity for kinases such as JAK2 and PI3K, which are critical targets in the treatment of autoimmune diseases and cancers. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding efficacy, revealing a unique interaction with the ATP-binding sites of these kinases.

In addition to its kinase inhibitory properties, recent work has highlighted the compound's potential in modulating oxidative stress responses. A 2024 study in Free Radical Biology and Medicine reported that 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one acts as a scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This finding opens new avenues for its application in neurodegenerative diseases and aging-related conditions, where oxidative stress plays a central role.

The synthetic accessibility of 920158-93-6 has also been a focal point of recent research. A novel, scalable synthesis route was developed and published in Organic Process Research & Development (2023), which significantly improved the yield and purity of the compound. This advancement is expected to facilitate further preclinical and clinical studies, addressing previous challenges related to its availability for large-scale testing.

Looking ahead, the compound's multifaceted biological activities and improved synthetic protocols position it as a promising candidate for further drug development. Ongoing research is exploring its derivatives to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance 1-(4-methylphenyl)methyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one into clinical trials, with a particular focus on its applications in oncology and inflammation.